Cas no 146337-41-9 (1H-Azepine-1-carboxylicacid, 2-formylhexahydro-, 1,1-dimethylethyl ester)
146337-41-9 structure
Product Name:1H-Azepine-1-carboxylicacid, 2-formylhexahydro-, 1,1-dimethylethyl ester
CAS No:146337-41-9
MF:C12H21NO3
MW:227.300043821335
MDL:MFCD07776597
CID:101243
PubChem ID:10421276
Update Time:2025-04-18
1H-Azepine-1-carboxylicacid, 2-formylhexahydro-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-1-carboxylicacid, 2-formylhexahydro-, 1,1-dimethylethyl ester
- 1-BOC-2-AZEPANECARBALDEHYDE
- 2-Formyl-azepane-1-carboxylic acid tert-butyl ester
- tert-butyl 2-formylazepane-1-carboxylate
- SCHEMBL14398395
- 146337-41-9
- CS-0079134
- Tert-butyl2-formylazepane-1-carboxylate
- 1H-Azepine-1-carboxylic acid, 2-formylhexahydro-, 1,1-dimethylethyl ester
- SB33711
- FT-0737767
- DTXSID50439629
- DB-063657
-
- MDL： MFCD07776597
- Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-8-6-4-5-7-10(13)9-14/h9-10H,4-8H2,1-3H3
- InChI Key： YYVXGCZFWGOISI-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCCCCC1C=O)=O
Computed Properties
- Exact Mass: 227.15200
- Monoisotopic Mass: 227.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 46.61000
- LogP: 2.30290
1H-Azepine-1-carboxylicacid, 2-formylhexahydro-, 1,1-dimethylethyl ester Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Azepine-1-carboxylicacid, 2-formylhexahydro-, 1,1-dimethylethyl ester Pricemore >>
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tert-Butyl 2-formylazepane-1-carboxylate |
146337-41-9 | 95% | 1g |
459.98 USD | 2021-06-11 | |
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2-Formyl-azepane-1-carboxylic acid tert-butyl ester |
146337-41-9 | 98% | 5g |
33904.74CNY | 2021-05-07 | |
| Chemenu | CM200308-1g |
2-Formyl-azepane-1-carboxylic acid tert-butyl ester |
146337-41-9 | 95% | 1g |
$*** | 2023-03-31 | |
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2-Formyl-azepane-1-carboxylic acid tert-butyl ester |
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| eNovation Chemicals LLC | Y1129090-5g |
2-Formyl-azepane-1-carboxylic acid tert-butyl ester |
146337-41-9 | 95% | 5g |
$4475 | 2024-07-28 | |
| Chemenu | CM200308-1g |
2-Formyl-azepane-1-carboxylic acid tert-butyl ester |
146337-41-9 | 95% | 1g |
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| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1149774-1g |
tert-Butyl 2-formylazepane-1-carboxylate |
146337-41-9 | 95+% | 1g |
￥12014 | 2023-04-15 | |
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2-Formyl-azepane-1-carboxylic acid tert-butyl ester |
146337-41-9 | 98% | 1g |
¥8726.45 | 2025-01-21 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R0467-5g |
2-Formyl-azepane-1-carboxylic acid tert-butyl ester |
146337-41-9 | 98% | 5g |
¥34958.27 | 2025-01-21 |
1H-Azepine-1-carboxylicacid, 2-formylhexahydro-, 1,1-dimethylethyl ester Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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